{4-[(4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]phenoxy}methyl propionate

• IUPAC Name: [4-[(Z)-(4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenoxy]methyl propanoate
• InChI: InChI=1S/C14H13NO4S2/c1-2-12(16)19-8-18-10-5-3-9(4-6-10)7-11-13(17)15-14(20)21-11/h3-7H,2,8H2,1H3,(H,15,17,20)/b11-7-
• InChI Key: UDMYXWOOPURAMK-XFFZJAGNSA-N
• Canonical SMILES: CCC(=O)OCOC1=CC=C(C=C1)C=C2C(=O)NC(=S)S2
• Isomeric SMILES: CCC(=O)OCOC1=CC=C(C=C1)/C=C\2/C(=O)NC(=S)S2
• Molecular Formula: C14H13NO4S2
• Molecular Weight: 323.4 g/mol

Description

Synthesis Analysis

The synthesis of thiazolidine derivatives, which this compound seems to be a part of, has been a subject of interest in organic and medicinal chemistry. Various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve their selectivity, purity, product yield, and pharmacokinetic activity.

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. The accessible clinical applications in various biological targets are critically reviewed. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.